Cas no 1361606-50-9 (2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine)

• Product Name: 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine
• CAS No: 1361606-50-9
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4798935
• Update Time: 2025-05-20

2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-10-3-1-4-11(19)16(10)14-7-9(23(24)25)8-15(22-14)17-12(20)5-2-6-13(17)21/h1-8H
• InChI Key： RRFKAAZGWGXOLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=C(C2C(=CC=CC=2Cl)Cl)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine

Introduction to 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine (CAS No. 1361606-50-9)

2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine, identified by the chemical abstracts service number 1361606-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structural features of 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine, particularly the presence of nitro and dichlorophenyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine involves a series of well-defined organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the nitration of a suitable precursor, followed by selective chlorination and subsequent functional group transformations. These synthetic steps are carefully optimized to ensure high yield and purity, which are critical for downstream applications such as medicinal chemistry investigations. The compound's stability under various reaction conditions also makes it a preferred choice for researchers exploring novel synthetic pathways.

In recent years, 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine has been extensively studied for its pharmacological potential. The nitro group in its structure is known to enhance bioavailability and metabolic stability, while the dichlorophenyl moieties contribute to binding affinity and selectivity. These characteristics have prompted researchers to explore its utility in developing new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammation and cancer.

One of the most compelling aspects of 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design and synthesize novel compounds with enhanced pharmacological properties. The nitro group can be reduced to an amine or further functionalized into other heterocyclic structures, while the dichlorophenyl groups can be replaced or modified to improve solubility and tissue distribution. Such modifications have led to the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The agrochemical industry has also shown interest in 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine due to its potential as a precursor for developing new pesticides and herbicides. The compound's structural framework allows for the introduction of various functional groups that can enhance its efficacy against pests while minimizing environmental impact. Recent research has focused on optimizing synthetic routes to produce environmentally friendly derivatives that maintain high biological activity but reduce toxicity. This aligns with global efforts to develop sustainable agricultural practices that protect both crops and ecosystems.

The computational modeling of 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine has played a crucial role in understanding its interactions with biological targets. Advanced computational techniques such as molecular docking and quantum mechanics simulations have provided insights into how this compound binds to enzymes and receptors at the molecular level. These studies not only aid in rational drug design but also help predict potential side effects and optimize dosages for therapeutic applications. The integration of computational methods with experimental approaches has significantly accelerated the discovery process in pharmaceutical research.

Future directions in the study of 2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine include exploring its role in drug development through interdisciplinary collaborations between chemists, biologists, and pharmacologists. The compound's unique structural features offer opportunities for developing next-generation therapeutics with improved efficacy and safety profiles. Additionally, investigating its interactions with complex biological systems using cutting-edge technologies such as single-cell analysis could provide new insights into disease mechanisms and treatment strategies.

In conclusion,2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine (CAS No. 1361606-50-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its structural versatility allows for diverse modifications that can lead to novel therapeutic agents with improved properties. As research continues to uncover new applications for this compound,2,6-Bis(2,6-dichlorophenyl)-4-nitropyridine is poised to play a pivotal role in advancing scientific understanding and developing innovative solutions across multiple industries.